Cas no 128087-96-7 (Methyl dihydrojasmonate)

Methyl dihydrojasmonate structure
Methyl dihydrojasmonate structure
Product Name:Methyl dihydrojasmonate
CAS No:128087-96-7
MF:C13H22O3
MW:226.311984539032
CID:2354998
Update Time:2023-08-06

Methyl dihydrojasmonate Chemical and Physical Properties

Names and Identifiers

    • Methyl dihydrojasmonate
    • methyl 2-(3-oxo-2-pentylcyclopentyl)acetate
    • Hedione
    • Kharismal
    • Cyclopentaneacetic acid, 3-oxo-2-pentyl-, methyl ester
    • Methyl (3-oxo-2-pentylcyclopentyl)acetate
    • FEMA No. 3408
    • Methyl 3-oxo-2-pentylcyclopentaneacetate
    • DIHYDROJASMONIC ACID, METHYL ESTER
    • Methyl (2-pentyl-3-oxocyclopentyl)acetate
    • Methyl 3-oxo-2-pentyl-cyclopentaneacetate
    • KVWWIYGFBYDJQC-UHFFFAOYSA-N
    • AK114175
    • DSSTox_CID_9325
    • DSSTox_RID_78763
    • DSSTox_GSID_29325
    • 2-Amylcyclopentan-
    • Inchi: 1S/C13H22O3/c1-3-4-5-6-11-10(7-8-12(11)14)9-13(15)16-2/h10-11H,3-9H2,1-2H3
    • InChI Key: KVWWIYGFBYDJQC-UHFFFAOYSA-N
    • SMILES: O=C1CCC(CC(=O)OC)C1CCCCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 248
  • XLogP3: 2.7
  • Topological Polar Surface Area: 43.4
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